N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide

• IUPAC Name: N-(cyanomethyl)-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• InChI: InChI=1S/C12H11N5O2/c13-6-7-14-11(18)5-8-17-12(19)9-3-1-2-4-10(9)15-16-17/h1-4H,5,7-8H2,(H,14,18)
• InChI Key: PLEZFULQHMPVIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCC(=O)NCC#N
• Molecular Formula: C12H11N5O2
• Molecular Weight: 257.25 g/mol

Description

N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide, also known as BTTAA-CN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide has been found to have various scientific research applications, including:
1. Fluorescence sensing: N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide has been shown to be a highly selective and sensitive fluorescent probe for detecting copper ions in aqueous solutions.
2. Organic synthesis: N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide can be used as a key intermediate in the synthesis of various organic compounds.
3. Anticancer activity: N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide has been found to exhibit significant anticancer activity against various cancer cell lines.

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide is not fully understood. However, it is believed that the compound interacts with copper ions through a coordination mechanism, resulting in a change in its fluorescence properties. In addition, N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide has been found to induce apoptosis in cancer cells, which may be attributed to its ability to disrupt the mitochondrial membrane potential.
Biochemical and Physiological Effects:
N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide has been found to have various biochemical and physiological effects, including:
1. Copper ion binding: N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide has a high affinity for copper ions, which makes it a useful tool for detecting and measuring copper ions in biological samples.
2. Anticancer activity: N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide has been found to induce apoptosis in cancer cells, which may be attributed to its ability to disrupt the mitochondrial membrane potential.

Advantages and Limitations for Lab Experiments

The advantages of using N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide in lab experiments include its high sensitivity and selectivity for detecting copper ions, its potential anticancer activity, and its versatility in organic synthesis. However, the limitations of using N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide, including:
1. Developing new fluorescent probes: N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide can serve as a template for developing new fluorescent probes for detecting other metal ions.
2. Investigating the mechanism of action: Further research is needed to fully understand the mechanism of action of N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide.
3. Developing new anticancer drugs: N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide can serve as a starting point for developing new anticancer drugs with improved efficacy and reduced toxicity.
Conclusion:
In conclusion, N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide is a chemical compound with significant potential applications in various fields of scientific research. Its high sensitivity and selectivity for detecting copper ions, potential anticancer activity, and versatility in organic synthesis make it a valuable tool for researchers. Further research is needed to fully understand its mechanism of action and to explore its potential applications in new areas.

Synthesis Methods

The synthesis of N-(cyanomethyl)-3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanamide involves the reaction between 3-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid and cyanomethyl bromide in the presence of triethylamine. The resulting product is a white solid that can be purified through recrystallization.